Cas no 208592-53-4 (1H-Indole-2,3-dione, 7-iodo-5-methyl-)

1H-Indole-2,3-dione, 7-iodo-5-methyl- structure
208592-53-4 structure
Product Name:1H-Indole-2,3-dione, 7-iodo-5-methyl-
CAS No:208592-53-4
MF:C9H6INO2
MW:287.053914546967
CID:1396599
PubChem ID:15322287
Update Time:2025-04-20

1H-Indole-2,3-dione, 7-iodo-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2,3-dione, 7-iodo-5-methyl-
    • 7-iodo-5-methyl-1H-indole-2,3-dione
    • 208592-53-4
    • 7-Iodo-5-methylindoline-2,3-dione
    • 7-iodo-5-methyl-2,3-dihydro-1H-indole-2,3-dione
    • DTXSID60571443
    • Inchi: 1S/C9H6INO2/c1-4-2-5-7(6(10)3-4)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
    • InChI Key: PDJSHZMMLXJRSP-UHFFFAOYSA-N
    • SMILES: IC1=CC(C)=CC2C(C(NC=21)=O)=O

Computed Properties

  • Exact Mass: 286.94388
  • Monoisotopic Mass: 286.94433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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